Cas no 14574-06-2 (Benzenepropanol,4-hydroxy-3-methoxy-, 1-acetate)

• Product Name: Benzenepropanol,4-hydroxy-3-methoxy-, 1-acetate
• CAS No: 14574-06-2
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 225136
• PubChem ID: 186005
• Update Time: 2025-04-19

Benzenepropanol,4-hydroxy-3-methoxy-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol,4-hydroxy-3-methoxy-, 1-acetate
• 3-(4-hydroxy-3-methoxyphenyl)propyl acetate
• DTXSID10163150
• 14574-06-2
• 1-Propanol, 3-(4-hydroxy-3-methoxyphenyl)-, 1-acetate
• 5A8R5R2MXV
• Benzenepropanol, 4-hydroxy-3-methoxy-, alpha-acetate
• Benzenepropanol, 4-hydroxy-3-methoxy-, 1-acetate
• SCHEMBL21852141

• Inchi： 1S/C12H16O4/c1-9(13)16-7-3-4-10-5-6-11(14)12(8-10)15-2/h5-6,8,14H,3-4,7H2,1-2H3
• InChI Key： HWPCWZNRZMBRPO-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CCCC1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 224.10488
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols